molecular formula H11Na2O5S+ B074755 Sodium monosulfide pentahydrate CAS No. 1313-83-3

Sodium monosulfide pentahydrate

Cat. No.: B074755
CAS No.: 1313-83-3
M. Wt: 168.12 g/mol
InChI Key: IXUWHGFBWSTBCN-UHFFFAOYSA-M
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Description

Molecular Structure Analysis

Sodium sulfide adopts the antifluorite structure . This means that the Na+ centers occupy sites of the fluoride in the CaF2 framework, and the larger S2- occupy the sites for Ca2+ .


Chemical Reactions Analysis

Sodium sulfide reacts with acids to release hydrogen sulfide . The reaction is as follows: Na2S + 2HX → H2S + 2NaX .


Physical and Chemical Properties Analysis

Sodium sulfide is a white solid, though impure samples can be yellow or reddish . It has an unpleasant odor of rotten eggs, from the hydrogen sulfide released by the hydrolysis in moist air . Sodium sulfide is extremely hygroscopic and discolors upon exposure to air .

Safety and Hazards

Sodium sulfide may form combustible dust concentrations in air and may be corrosive to metals . It causes severe skin burns and eye damage and is toxic if swallowed or in contact with skin . It’s recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation .

Future Directions

Sodium sulfide hydrates are highly interesting as Thermochemical Materials (TCMs) because they exhibit a high energy density under operation conditions and are potentially readily available and affordable . They are being explored for application in thermochemical storage systems .

Properties

IUPAC Name

disodium;sulfide;pentahydrate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2Na.5H2O.S/h;;5*1H2;/q2*+1;;;;;;-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XWKIXFQOFAVHQI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

O.O.O.O.O.[Na+].[Na+].[S-2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

H10Na2O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60156996
Record name Sodium sulfide pentahydrate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60156996
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

168.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1313-83-3
Record name Sodium sulfide pentahydrate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001313833
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Sodium sulfide pentahydrate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60156996
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name SODIUM SULFIDE PENTAHYDRATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6U55N59SZ2
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

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